Cas no 2095409-94-0 (4-(2-bromoethyl)sulfanylpyridine hydrobromide)

• Product Name: 4-(2-bromoethyl)sulfanylpyridine hydrobromide
• CAS No: 2095409-94-0
• MDL: MFCD30730481
• CID: 4637637
• PubChem ID: 137838439
• Update Time: 2025-10-30

4-(2-bromoethyl)sulfanylpyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromoethyl)sulfanyl]pyridine hydrobromide
• 4-(2-bromoethyl)sulfanylpyridine hydrobromide

• MDL： MFCD30730481

Additional information on 4-(2-bromoethyl)sulfanylpyridine hydrobromide

Professional Introduction to 4-(2-bromoethyl)sulfanylpyridine hydrobromide (CAS No. 2095409-94-0)

4-(2-bromoethyl)sulfanylpyridine hydrobromide, with the chemical identifier CAS No. 2095409-94-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfanylpyridine derivatives, which are known for their diverse pharmacological properties and potential applications in drug discovery. The presence of both a bromoethyl group and a hydrobromide salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further biological evaluation.

The structure of 4-(2-bromoethyl)sulfanylpyridine hydrobromide consists of a pyridine core substituted with a sulfanyl group at the 4-position and a 2-bromoethyl chain at the 2-position. This unique arrangement imparts distinct chemical and biological characteristics, which have been explored in recent research. The bromoethyl moiety, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. Additionally, the hydrobromide salt form improves the compound's stability and handling properties, making it suitable for both laboratory-scale investigations and potential industrial applications.

In recent years, sulfanylpyridine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of the bromoethyl group into the pyridine scaffold has been particularly intriguing, as it allows for selective modifications that can fine-tune the pharmacological profile of the molecule. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in targeting various forms of cancer.

One of the most notable applications of 4-(2-bromoethyl)sulfanylpyridine hydrobromide is in the development of small-molecule probes for protein interaction studies. The sulfanyl group can act as a recognition element for specific protein targets, while the bromoethyl chain provides a site for chemical crosslinking or labeling. This has been particularly useful in structural biology studies, where understanding protein-protein interactions is essential for drug design. Recent advances in mass spectrometry techniques have further enhanced the utility of this compound in identifying novel drug targets and validating therapeutic interventions.

The synthesis of 4-(2-bromoethyl)sulfanylpyridine hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include halogenation of pyridine derivatives followed by nucleophilic substitution with 2-bromoethanol or related reagents. The final step involves salt formation with hydrobromic acid to yield the hydrobromide salt form. This synthetic route has been optimized to ensure high yield and purity, making it suitable for large-scale production if needed.

The pharmacological potential of 4-(2-bromoethyl)sulfanylpyridine hydrobromide has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate various signaling pathways by interacting with specific enzymes and receptors. For example, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer progression, thereby offering a potential therapeutic strategy against tumors. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis.

The solubility profile of 4-(2-bromoethyl)sulfanylpyridine hydrobromide is another important consideration in its application. The hydrobromide salt form enhances water solubility compared to its free base counterpart, which facilitates its use in aqueous-based pharmaceutical formulations. This property is particularly advantageous for drug delivery systems that require high solubility for efficient absorption and distribution within the body.

In conclusion,4-(2-bromoethyl)sulfanylpyridine hydrobromide (CAS No. 2095409-94-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure and properties make it a valuable tool for synthesizing novel therapeutics and studying biological mechanisms at the molecular level. As research continues to uncover new applications for sulfanylpyridine derivatives,4-(2-bromoethyl)sulfanylpyridine hydrobromide is likely to play an increasingly important role in advancing drug discovery efforts worldwide.